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Introduction
The Vonedrine® nasal inhaler, containing the active ingredient phenpromethamine (also

known as phenylpropylmethylamine or N,β-dimethylphenethylamine), was a sympathomimetic

nasal decongestant marketed in the United States from 1943 to 1960.[1] Developed as a

competitor to the popular Benzedrine® (amphetamine) inhaler, Vonedrine offered an alternative

for the relief of nasal congestion. This document provides a detailed technical and historical

overview of the Vonedrine inhaler, its active compound, and the scientific context of its

development and use. Although it has been discontinued for decades, phenpromethamine
has seen a resurgence in recent years as an unapproved ingredient in some dietary

supplements.[1][2][3]

Chemical and Physical Properties
The active ingredient in the Vonedrine inhaler was phenpromethamine, a synthetic compound

belonging to the phenethylamine class of stimulants.
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Property Value

Chemical Name N,β-dimethylphenethylamine

Synonyms Phenylpropylmethylamine, Vonedrine

Molecular Formula C₁₀H₁₅N

Molecular Weight 149.24 g/mol

CAS Number 93-88-9

Appearance Not available in historical records

Solubility Not available in historical records

Boiling Point Not available in historical records

Historical Development and Marketing
The Vonedrine nasal inhaler was introduced to the market in 1943 by the Wm. S. Merrell

Company. It was positioned to compete with the Benzedrine inhaler, which contained

amphetamine and was widely used for nasal decongestion. Vonedrine was available over-the-

counter until its withdrawal from the market in 1960.[1] The reasons for its discontinuation are

not explicitly detailed in the available literature but may be linked to the increasing scrutiny of

stimulant inhalers and the development of alternative decongestant therapies.

Mechanism of Action
Phenpromethamine is a sympathomimetic amine that acts as a norepinephrine-dopamine

releasing agent.[1] Its primary pharmacological effect is to stimulate the release of these

catecholamines from presynaptic nerve terminals. This leads to vasoconstriction in the nasal

mucosa, reducing swelling and alleviating nasal congestion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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